2-(1-Adamantylcarbonyl)-3-{2-[(2-chlorobenzyl)oxy]phenyl}-1,1-cyclopropanedicarbonitrile
2-(1-Adamantylcarbonyl)-3-{2-[(2-chlorobenzyl)oxy]phenyl}-1,1-cyclopropanedicarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494793-00-9
VCID:
VC0460574
InChI:
InChI=1S/C29H27ClN2O2/c30-23-7-3-1-5-21(23)15-34-24-8-4-2-6-22(24)25-26(29(25,16-31)17-32)27(33)28-12-18-9-19(13-28)11-20(10-18)14-28/h1-8,18-20,25-26H,9-15H2/t18?,19?,20?,25?,26-,28?/m1/s1
SMILES:
C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C4(C#N)C#N)C5=CC=CC=C5OCC6=CC=CC=C6Cl
Molecular Formula:
C29H27ClN2O2
Molecular Weight:
471g/mol
2-(1-Adamantylcarbonyl)-3-{2-[(2-chlorobenzyl)oxy]phenyl}-1,1-cyclopropanedicarbonitrile
CAS No.: 494793-00-9
Main Products
VCID: VC0460574
Molecular Formula: C29H27ClN2O2
Molecular Weight: 471g/mol
![2-(1-Adamantylcarbonyl)-3-{2-[(2-chlorobenzyl)oxy]phenyl}-1,1-cyclopropanedicarbonitrile - 494793-00-9](/images/no_structure.jpg)
| CAS No. | 494793-00-9 |
|---|---|
| Product Name | 2-(1-Adamantylcarbonyl)-3-{2-[(2-chlorobenzyl)oxy]phenyl}-1,1-cyclopropanedicarbonitrile |
| Molecular Formula | C29H27ClN2O2 |
| Molecular Weight | 471g/mol |
| IUPAC Name | (2S)-2-(adamantane-1-carbonyl)-3-[2-[(2-chlorophenyl)methoxy]phenyl]cyclopropane-1,1-dicarbonitrile |
| Standard InChI | InChI=1S/C29H27ClN2O2/c30-23-7-3-1-5-21(23)15-34-24-8-4-2-6-22(24)25-26(29(25,16-31)17-32)27(33)28-12-18-9-19(13-28)11-20(10-18)14-28/h1-8,18-20,25-26H,9-15H2/t18?,19?,20?,25?,26-,28?/m1/s1 |
| Standard InChIKey | RVKXCMFBIQAVFU-AYHVKWNWSA-N |
| Isomeric SMILES | C1C2CC3CC1CC(C2)(C3)C(=O)[C@H]4C(C4(C#N)C#N)C5=CC=CC=C5OCC6=CC=CC=C6Cl |
| SMILES | C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C4(C#N)C#N)C5=CC=CC=C5OCC6=CC=CC=C6Cl |
| Canonical SMILES | C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C4(C#N)C#N)C5=CC=CC=C5OCC6=CC=CC=C6Cl |
| PubChem Compound | 11838519 |
| Last Modified | Nov 11 2021 |
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